Cas no 46441-02-5 (1-Benzyl-3-ethoxypyrrolidine)

• Product Name: 1-Benzyl-3-ethoxypyrrolidine
• CAS No: 46441-02-5
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• MDL: MFCD24673464
• CID: 1057486
• PubChem ID: 19017561
• Update Time: 2025-04-20

1-Benzyl-3-ethoxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-ethoxypyrrolidine
• 5061AJ
• TRA0079988
• FCH1991052
• SY024622
• AK187565
• 883892-41-9
• AS-32155
• DB-319467
• SCHEMBL2614397
• MFCD24673464
• CS-0332127
• AKOS024257996
• DB-322800
• 46441-02-5
• A872259
• WBA44102

• MDL： MFCD24673464
• Inchi： 1S/C13H19NO/c1-2-15-13-8-9-14(11-13)10-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3
• InChI Key： QBAGWFZYAAHGQL-UHFFFAOYSA-N
• SMILES： O(CC)C1CCN(CC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines